Cas no 831169-66-5 (Butanoic acid, [(3S)-1-(2-fluoroethyl)-3-piperidinyl]methyl ester)

• Product name: Butanoic acid, [(3S)-1-(2-fluoroethyl)-3-piperidinyl]methyl ester
• CAS No: 831169-66-5
• MF: C₁₂H₂₂FNO₂
• MW: 231.306987285614
• CID: 678302
• PubChem ID: 71416386

Butanoic acid, [(3S)-1-(2-fluoroethyl)-3-piperidinyl]methyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, [(3S)-1-(2-fluoroethyl)-3-piperidinyl]methyl ester
• [(3S)-1-(2-fluoroethyl)piperidin-3-yl]methyl butanoate
• 831169-66-5
• DTXSID60835779

• Inchi： InChI=1S/C12H22FNO2/c1-2-4-12(15)16-10-11-5-3-7-14(9-11)8-6-13/h11H,2-10H2,1H3/t11-/m0/s1
• InChI Key： RMQZYSMOIGZVSU-NSHDSACASA-N
• SMILES： CCCC(=O)OCC1CCCN(C1)CCF

Computed Properties

• Exact Mass: 231.16345711g/mol
• Monoisotopic Mass: 231.16345711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.5Ų